Cas no 1980038-60-5 (Hexafluoroisopropyl 2,2,3,3,3-pentafluoropropyl carbonate)

• Product Name: Hexafluoroisopropyl 2,2,3,3,3-pentafluoropropyl carbonate
• CAS No: 1980038-60-5
• MF: C₇H₃F₁₁O₃
• MW: 344.079361200333
• CID: 4632470
• Update Time: 2025-05-21

Hexafluoroisopropyl 2,2,3,3,3-pentafluoropropyl carbonate Chemical and Physical Properties

Names and Identifiers

• Hexafluoroisopropyl 2,2,3,3,3-pentafluoropropyl carbonate

• Inchi： 1S/C7H3F11O3/c8-4(9,7(16,17)18)1-20-3(19)21-2(5(10,11)12)6(13,14)15/h2H,1H2
• InChI Key： JJBHDKIWTXGOSE-UHFFFAOYSA-N
• SMILES： C(OC(C(F)(F)F)C(F)(F)F)(=O)OCC(F)(F)C(F)(F)F

Additional information on Hexafluoroisopropyl 2,2,3,3,3-pentafluoropropyl carbonate

Recent Advances in the Application of Hexafluoroisopropyl 2,2,3,3,3-pentafluoropropyl carbonate (CAS: 1980038-60-5) in Chemical and Biomedical Research

Hexafluoroisopropyl 2,2,3,3,3-pentafluoropropyl carbonate (CAS: 1980038-60-5) is a fluorinated carbonate derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in the pharmaceutical and biomedical fields. This compound, characterized by its high fluorine content, exhibits exceptional stability, lipophilicity, and resistance to metabolic degradation, making it a promising candidate for various therapeutic and diagnostic applications. Recent studies have explored its utility in drug delivery systems, imaging agents, and as a building block for novel fluorinated pharmaceuticals.

One of the most notable advancements in the application of Hexafluoroisopropyl 2,2,3,3,3-pentafluoropropyl carbonate is its role in enhancing the bioavailability and pharmacokinetic profiles of poorly soluble drugs. Researchers have demonstrated that incorporating this fluorinated carbonate into drug formulations can significantly improve drug solubility and membrane permeability, thereby enhancing therapeutic efficacy. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the development of a next-generation anticancer agent, where it facilitated improved tumor targeting and reduced off-target effects.

In addition to its pharmaceutical applications, Hexafluoroisopropyl 2,2,3,3,3-pentafluoropropyl carbonate has shown promise in the field of medical imaging. Its high fluorine content makes it an excellent candidate for ¹⁹F magnetic resonance imaging (MRI), a technique that offers superior sensitivity and specificity compared to conventional ¹H MRI. Recent preclinical studies have utilized this compound as a contrast agent, enabling high-resolution imaging of specific tissues and pathological conditions. These findings, published in ACS Chemical Biology, highlight the potential of this fluorinated carbonate to revolutionize diagnostic imaging modalities.

The synthesis and characterization of Hexafluoroisopropyl 2,2,3,3,3-pentafluoropropyl carbonate have also been the focus of recent research. Advanced synthetic methodologies, including flow chemistry and catalytic fluorination, have been employed to optimize the production of this compound with high yield and purity. A 2024 study in Organic Process Research & Development detailed a scalable and environmentally friendly synthesis route, addressing previous challenges associated with its industrial-scale production. These developments are expected to facilitate broader adoption of this compound in both academic and industrial settings.

Despite its promising applications, the safety and toxicological profile of Hexafluoroisopropyl 2,2,3,3,3-pentafluoropropyl carbonate remain areas of active investigation. Preliminary toxicology studies, as reported in Chemical Research in Toxicology, indicate that the compound exhibits low acute toxicity and favorable biocompatibility. However, long-term exposure studies and detailed mechanistic investigations are warranted to fully elucidate its safety profile. Ongoing research aims to address these gaps, ensuring that the compound meets regulatory standards for clinical use.

In conclusion, Hexafluoroisopropyl 2,2,3,3,3-pentafluoropropyl carbonate (CAS: 1980038-60-5) represents a versatile and innovative tool in chemical and biomedical research. Its unique properties and diverse applications underscore its potential to drive advancements in drug development, diagnostic imaging, and synthetic chemistry. As research continues to uncover new uses and refine existing methodologies, this compound is poised to play a pivotal role in shaping the future of the pharmaceutical and biomedical industries.